Cas no 89343-05-5 (Propanedioic acid, [(1,1-dimethylethoxy)methyl]-, diethyl ester)

• Product Name: Propanedioic acid, [(1,1-dimethylethoxy)methyl]-, diethyl ester
• CAS No: 89343-05-5
• MF: C₁₂H₂₂O₅
• MW: 246.300084590912
• CID: 603667
• PubChem ID: 10538377
• Update Time: 2025-04-19

Propanedioic acid, [(1,1-dimethylethoxy)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(1,1-dimethylethoxy)methyl]-, diethyl ester
• diethyl 2-[(2-methylpropan-2-yl)oxymethyl]propanedioate
• 89343-05-5
• DTXSID40441478

• Inchi： 1S/C12H22O5/c1-6-15-10(13)9(11(14)16-7-2)8-17-12(3,4)5/h9H,6-8H2,1-5H3
• InChI Key： DVAOKAUVWKEMRX-UHFFFAOYSA-N
• SMILES： O(CC(C(=O)OCC)C(=O)OCC)C(C)(C)C

Computed Properties

• Exact Mass: 246.14672380g/mol
• Monoisotopic Mass: 246.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.8Ų